Cas no 2228401-50-9 (2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine
• CAS No: 2228401-50-9
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6524607
• PubChem ID: 165853415
• Update Time: 2025-06-07

2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine
• EN300-1796548
• 2228401-50-9
• 2-[1-(6-fluoropyridin-3-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C10H13FN2/c11-9-2-1-8(7-13-9)10(3-4-10)5-6-12/h1-2,7H,3-6,12H2
• InChI Key： DHILDAXTBTYQFW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1(CCN)CC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine

Introduction to 2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine (CAS No: 2228401-50-9)

2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No) 2228401-50-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropyl moiety linked to a fluorinated pyridine ring, which has been increasingly explored for its potential in drug discovery and development. The structural features of this molecule, particularly the presence of a fluoropyridine substituent and a cyclopropylethanamine backbone, make it a promising candidate for further investigation in various therapeutic applications.

The fluoropyridine moiety is a key structural element that imparts unique electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate the bioactivity of pharmaceutical compounds through effects on lipophilicity, metabolic stability, and receptor binding affinity. In the context of 2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine, the fluorine atom at the 6-position of the pyridine ring likely contributes to enhancing the compound's interaction with biological targets, thereby improving its pharmacological efficacy. This feature has been widely studied in the development of small-molecule inhibitors and activators targeting various disease-related pathways.

The cyclopropylethanamine backbone provides an additional layer of complexity to the molecule, offering potential for diverse biological interactions. Cyclopropyl groups are known to influence molecular flexibility and binding affinity, often enhancing binding interactions by reducing conformational entropy. In 2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine, the cyclopropyl ring is connected to an amine functional group, which can participate in hydrogen bonding interactions with biological targets. This combination of structural elements suggests that the compound may exhibit multiple modes of action, making it a versatile scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential bioactivity of compounds like 2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine. By leveraging high-throughput virtual screening and structure-based drug design approaches, scientists have been able to identify novel binding pockets and interaction mechanisms on target proteins. These computational studies have highlighted the potential of this compound as an inhibitor or modulator of enzymes and receptors involved in critical biological processes such as signal transduction, inflammation, and cell proliferation.

In parallel, experimental investigations have provided valuable data on the pharmacological properties of 2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine. In vitro assays have demonstrated its ability to interact with specific biological targets with high affinity and selectivity. For instance, studies have shown that this compound may exhibit inhibitory activity against certain kinases or other enzymes implicated in cancer progression. Additionally, preclinical studies have explored its potential effects on cellular pathways relevant to neurological disorders, suggesting its utility as a therapeutic agent in conditions such as Alzheimer's disease or Parkinson's disease.

The synthesis of 2-1-(6-fluoropyridin-3-yl)cyclopropylethan-1-amine represents a significant achievement in synthetic organic chemistry. The construction of the cyclopropyl ring and the integration of the fluoropyridine moiety require precise synthetic strategies to ensure high yield and purity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to facilitate the formation of key carbon-carbon bonds in the molecule. These synthetic methodologies not only enhance efficiency but also allow for modifications at different positions within the structure, enabling fine-tuning of pharmacological properties.

The growing interest in fluorinated pyridines as pharmacophores underscores their importance in modern drug discovery. The unique electronic properties of fluorine atoms enable fine control over molecular interactions, leading to enhanced drug-like characteristics such as improved metabolic stability and prolonged half-life. As a result, compounds like 2-1-(6-fluoropyridin-3-y)cyclopropylethanam ine (CAS No: 2228401 50 9) continue to be explored for their potential in addressing unmet medical needs across various therapeutic areas.

Future research directions may focus on optimizing the pharmacokinetic profile and therapeutic index of this compound through structural modifications. By incorporating additional functional groups or exploring alternative scaffolds derived from related structures, scientists aim to develop more potent and selective derivatives with improved clinical relevance. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be crucial in elucidating the mechanisms by which this compound exerts its biological effects.

In conclusion,2 1 (6 fluropy ridin 3 yl) cyc lo prop yle thane 1 am ine (CAS No: 222840150 9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a fluorinated pyridine moiety and a cyclopropylethanamine backbone positions it as an attractive scaffold for drug discovery efforts aimed at developing novel therapeutics for diverse diseases. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly remain at forefrontof medicinal chemistry investigations.